Cas no 939760-53-9 (tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate
• CAS No: 939760-53-9
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• MDL: MFCD09028250
• CID: 1000466
• PubChem ID: 16244632
• Update Time: 2025-10-30

tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• [2-AMINO-2-(4-CYANO-PHENYL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER HYDROCHLORIDE
• tert-butyl N-[2-amino-2-(4-cyanophenyl)ethyl]carbamate,hydrochloride
• [2-Amino-2-(4-Cyano-Phenyl)- Ethyl]CarbamicAcid Tert-Butyl Ester HCL
• [2-amino-2-(4-cyanophenyl)ethyl]carbamic acid tert-butyl ester hydrochloride
• TRA0164978
• tert-Butyl [2-amino-2-(4-cyanophenyl)ethyl]carbamate--hydrogen chloride (1/1)
• TERT-BUTYL N-[2-AMINO-2-(4-CYANOPHENYL)ETHYL]CARBAMATE HYDROCHLORIDE
• tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate
• CS-0458843
• D93161
• AS-73618
• tert-butyl N-[2-amino-2-(4-cyanophenyl)ethyl]carbamate;hydrochloride
• Tert-butyl (2-amino-2-(4-cyanophenyl)ethyl)carbamate hydrochloride
• 939760-53-9
• (2-amino-2-(4-cyanophenyl)ethyl)carbamic acid tert-butyl ester hcl
• AKOS024256222
• DTXSID60772615

• MDL： MFCD09028250
• Inchi： 1S/C14H19N3O2.ClH/c1-14(2,3)19-13(18)17-9-12(16)11-6-4-10(8-15)5-7-11;/h4-7,12H,9,16H2,1-3H3,(H,17,18);1H
• InChI Key： QNOKDFGERXNFIH-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCC(C1C=CC(C#N)=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.12400
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1

Experimental Properties

• PSA: 88.14000
• LogP: 3.97598

Additional information on tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate

Professional Introduction to Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate (CAS No. 939760-53-9)

Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate, with the CAS number 939760-53-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a 4-cyanophenyl moiety, contribute to its unique chemical properties and make it a subject of interest for synthetic chemists and medicinal researchers.

The synthesis of Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The introduction of the amino group at the 2-position and the cyanophenyl substituent at the 4-position are critical steps that determine the compound's reactivity and potential biological activity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

In the realm of pharmaceutical research, Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate has been explored for its potential role in various therapeutic areas. The carbamate functional group is known to exhibit inhibitory effects on certain enzymes and receptors, which has led to its investigation as a possible lead compound in the development of new drugs. Specifically, studies have focused on its interactions with enzymes involved in metabolic pathways and its potential as an antiviral or anticancer agent. The presence of the 4-cyanophenyl group adds an additional layer of complexity to its biological activity, influencing both its solubility and binding affinity to biological targets.

Recent research publications have highlighted the compound's promising properties in preclinical studies. For instance, studies have demonstrated that Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate can modulate certain enzymatic activities associated with inflammation and oxidative stress. These findings suggest that the compound may have therapeutic potential in conditions where these pathways are dysregulated. Furthermore, computational modeling studies have been conducted to understand the molecular interactions between this compound and its target proteins. These studies provide valuable insights into the design of more potent derivatives with improved pharmacological profiles.

The development of novel pharmaceutical agents often involves iterative optimization of lead compounds to enhance their efficacy, selectivity, and pharmacokinetic properties. Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate serves as a valuable starting point for such optimization efforts. By modifying various structural features, such as the substitution pattern on the cyanophenyl ring or introducing additional functional groups, researchers can fine-tune the compound's properties to meet specific therapeutic requirements. This approach has led to the discovery of several promising derivatives with enhanced biological activity and improved drug-like characteristics.

Another area of interest is the exploration of Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate in combination therapies. The synergistic effects achieved by combining multiple compounds can often lead to better therapeutic outcomes compared to single-agent treatments. Preliminary studies have suggested that when used in conjunction with other bioactive molecules, this compound can exhibit enhanced efficacy in certain disease models. This concept aligns with current trends in drug development, which emphasize personalized medicine and tailored treatment strategies based on individual patient needs.

The safety profile of Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate is also a critical consideration in its development as a potential therapeutic agent. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies have provided valuable data on its safety margins and potential side effects, which are essential for determining its suitability for clinical use. The results from these studies have been instrumental in guiding further development efforts and ensuring that any potential risks are thoroughly evaluated before proceeding to human trials.

The future prospects for Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate are promising, given its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on elucidating its mechanism of action at a molecular level, which will provide deeper insights into its therapeutic potential. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications. This collaborative approach is essential for bringing new drugs to market efficiently while ensuring their safety and efficacy.

In conclusion, Tert-butyl N-2-amino-2-(4-cyanophenyl)ethylcarbamate (CAS No. 939760-53-9) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new aspects of its biology and pharmacology, this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.